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Compound of Interest

Compound Name: H-Lys(Z)-OMe.HCl

Cat. No.: B554747 Get Quote

Essential Safety and Handling Guide for H-
Lys(Z)-OMe.HCl
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling H-Lys(Z)-OMe.HCl (Nε-Z-L-lysine methyl ester hydrochloride).

Adherence to these guidelines is critical for ensuring personnel safety and maintaining a

secure laboratory environment. While H-Lys(Z)-OMe.HCl is not classified as a hazardous

substance for transport, it should be handled with the care required for all fine chemical

powders, as it may be harmful if inhaled, ingested, or absorbed through the skin, and can

cause eye and respiratory tract irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the recommended PPE for handling H-
Lys(Z)-OMe.HCl.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile gloves are

recommended for their

resistance to a range of

chemicals and their tendency

to show punctures. Always

inspect gloves for tears or

holes before use.

Eyes
Safety glasses with side

shields or goggles

Provides protection against

splashes and airborne

particles.

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing or

aerosolization of the powder.

Body Laboratory coat
A standard lab coat is required

to protect against skin contact.

Respiratory
NIOSH-approved respirator

(e.g., N95 dust mask)

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The

specific type of respirator

should be determined by a

formal risk assessment.[1]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic procedure is crucial for minimizing exposure and preventing

contamination.

1. Preparation and Engineering Controls:
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All handling of solid H-Lys(Z)-OMe.HCl should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Cover the work surface with absorbent bench paper to contain any potential spills.

Ensure that an eyewash station and safety shower are readily accessible.

Verify that all necessary PPE is available and in good condition before starting work.

2. Handling the Compound:

Wear all required PPE as detailed in the table above.

To avoid dust formation when handling the solid material, do not pour it directly from the

bottle.[2] Use appropriate tools, such as a spatula, for transferring the compound.[2]

Keep the container of H-Lys(Z)-OMe.HCl closed whenever possible.[2]

If creating a solution, slowly add the powder to the solvent to prevent splashing.

3. In Case of a Spill:

Small Spill: If you are trained to handle it, wear the appropriate PPE, including respiratory

protection. Gently sweep up the solid material, avoiding dust generation, and place it into a

sealed container for disposal.

Large Spill: Evacuate the immediate area and alert others. Follow your institution's

emergency procedures for chemical spills.

4. Post-Handling:

Thoroughly clean the work area with an appropriate solvent.

Dispose of all contaminated materials, including bench paper and gloves, according to the

disposal plan.

Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan
While H-Lys(Z)-OMe.HCl is not currently regulated as hazardous waste, all chemical waste

must be disposed of responsibly and in accordance with local, state, and federal regulations.[1]

1. Waste Collection:

Collect excess solid H-Lys(Z)-OMe.HCl and any grossly contaminated materials (e.g., weigh

boats, paper towels from a spill) in a clearly labeled, sealed container.

Used, uncontaminated PPE such as gloves can typically be disposed of in the regular

laboratory trash, unless institutional policy dictates otherwise.

2. Disposal of Unused Product:

If possible, unused H-Lys(Z)-OMe.HCl should be offered to other researchers to minimize

waste.

If disposal is necessary, it should be treated as chemical waste and disposed of through your

institution's hazardous waste management program.

3. Contaminated PPE and Materials:

Disposable gloves should be removed and discarded immediately after handling the

compound.

Contaminated lab coats should be professionally laundered. Do not wash them with personal

clothing.

Quantitative Data
The following table summarizes the available physical and chemical properties of H-Lys(Z)-
OMe.HCl. No occupational exposure limits have been established for this compound.[1][3]
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Property Value

Molecular Formula C₁₅H₂₃ClN₂O₄

Molecular Weight 330.81 g/mol

Appearance White to off-white powder

Occupational Exposure Limit No data available

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for the safe handling of H-
Lys(Z)-OMe.HCl.
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Safe Handling Workflow for H-Lys(Z)-OMe.HCl
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Dissolve in Solvent (if applicable)

Decontaminate Glassware and Tools

Proceed to Cleanup

Dispose of Waste and Contaminated Materials

Clean Workspace

Remove PPE
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No
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Click to download full resolution via product page

Caption: Workflow for the safe handling of H-Lys(Z)-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

2. ehs.wisc.edu [ehs.wisc.edu]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling H-Lys(Z)-
OMe.HCl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554747#personal-protective-equipment-for-handling-
h-lys-z-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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